9-(2-fluorophenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(2-fluorophenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H14FN5O2/c1-10-6-2-3-7-11(10)17-22-14(16(21)26)15-18(24-17)25(19(27)23-15)13-9-5-4-8-12(13)20/h2-9H,1H3,(H2,21,26)(H,23,27)
• InChI Key: RVIIRBHMQDDTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N
• Molecular Formula: C19H14FN5O2
• Molecular Weight: 363.3 g/mol

Description

9-(2-fluorophenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide, commonly referred to as "FMOC," is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. FMOC belongs to the class of purine analogs and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Tautomerism and Molecular Interactions : A key area of research involves the tautomerism of nucleic acid bases, including purines, and how molecular interactions influence tautomeric equilibria. These studies are crucial for understanding the biological significance and potential applications of purine derivatives, including their role in spontaneous mutation and disease mechanisms (Person et al., 1989).

Fluorescent Chemosensors : The development of fluorescent chemosensors based on specific chemical platforms, such as 4-methyl-2,6-diformylphenol (DFP), demonstrates the importance of fluorophores in detecting various analytes. This area of research highlights the potential for fluorinated purine derivatives to be utilized in the development of novel chemosensors with high selectivity and sensitivity (Roy, 2021).

Synthetic Methodologies : Research on the synthesis of key intermediates for pharmaceuticals, such as 2-fluoro-4-bromobiphenyl, underscores the importance of developing practical and efficient synthetic routes for fluorinated compounds. These methodologies are critical for the large-scale production of fluorinated drugs and materials (Qiu et al., 2009).

Environmental Impact of Fluorinated Compounds : Studies on the environmental presence and impact of fluorinated alternatives to long-chain perfluoroalkyl substances (PFAS) explore the risks and management of these chemicals. Such research is pertinent to understanding the behavior and potential environmental and health implications of fluorinated purine derivatives (Wang et al., 2013).

Drug Development and Therapeutic Potential : The exploration of nucleoside analogs in cancer therapy, including their pharmacokinetics, toxicity, and interactions, provides a foundation for assessing the therapeutic potential of purine derivatives. This encompasses strategies to overcome metabolic limitations and enhance drug efficacy, potentially applicable to fluorinated purine analogs (Hajdo et al., 2010).